Cas no 1420794-72-4 (6-Fluoro-2,8-dimethylquinolin-5-amine)

6-Fluoro-2,8-dimethylquinolin-5-amine is a fluorinated quinoline derivative with potential applications in pharmaceutical and agrochemical research. Its structure, featuring a fluorine substituent at the 6-position and methyl groups at the 2- and 8-positions, enhances its reactivity and selectivity in synthetic pathways. The amine group at the 5-position offers a versatile handle for further functionalization, making it a valuable intermediate in the development of bioactive compounds. This compound exhibits stability under standard conditions and demonstrates compatibility with a range of reaction conditions, facilitating its use in diverse chemical transformations. Its well-defined molecular framework supports precise modifications for targeted applications.
6-Fluoro-2,8-dimethylquinolin-5-amine structure
1420794-72-4 structure
Product Name:6-Fluoro-2,8-dimethylquinolin-5-amine
CAS No:1420794-72-4
MF:C11H11FN2
MW:190.216845750809
CID:5706330
PubChem ID:97036716
Update Time:2025-09-28

6-Fluoro-2,8-dimethylquinolin-5-amine Chemical and Physical Properties

Names and Identifiers

    • 6-Fluoro-2,8-dimethylquinolin-5-amine
    • SB68392
    • 1420794-72-4
    • 6-Fluoro-2,8-dimethyl-quinolin-5-ylamine
    • 5-Quinolinamine, 6-fluoro-2,8-dimethyl-
    • Inchi: 1S/C11H11FN2/c1-6-5-9(12)10(13)8-4-3-7(2)14-11(6)8/h3-5H,13H2,1-2H3
    • InChI Key: CBOPRQBOEZNSKN-UHFFFAOYSA-N
    • SMILES: FC1C=C(C)C2C(=CC=C(C)N=2)C=1N

Computed Properties

  • Exact Mass: 190.09062652g/mol
  • Monoisotopic Mass: 190.09062652g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 38.9Ų

Experimental Properties

  • Density: 1.220±0.06 g/cm3(Predicted)
  • Boiling Point: 318.3±37.0 °C(Predicted)
  • pka: 5.75±0.50(Predicted)

6-Fluoro-2,8-dimethylquinolin-5-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM240574-1g
6-Fluoro-2,8-dimethylquinolin-5-amine
1420794-72-4 97%
1g
$776 2021-08-04
Chemenu
CM240574-5g
6-Fluoro-2,8-dimethylquinolin-5-amine
1420794-72-4 97%
5g
$1669 2021-08-04
Chemenu
CM240574-1g
6-Fluoro-2,8-dimethylquinolin-5-amine
1420794-72-4 97%
1g
$822 2022-09-03

6-Fluoro-2,8-dimethylquinolin-5-amine Related Literature

Additional information on 6-Fluoro-2,8-dimethylquinolin-5-amine

Introduction to 6-Fluoro-2,8-dimethylquinolin-5-amine (CAS No. 1420794-72-4)

6-Fluoro-2,8-dimethylquinolin-5-amine, identified by its CAS number 1420794-72-4, is a significant compound in the field of pharmaceutical chemistry. This heterocyclic amine derivative has garnered attention due to its structural complexity and potential biological activities. The presence of a fluorine atom at the 6-position and methyl groups at the 2- and 8-positions introduces unique electronic and steric properties, making it a valuable scaffold for drug discovery.

The quinoline core is a well-known pharmacophore in medicinal chemistry, with numerous derivatives exhibiting antimicrobial, antimalarial, and anticancer properties. The fluorine substituent, in particular, is often incorporated into drug molecules to enhance metabolic stability, binding affinity, and overall efficacy. In the case of 6-Fluoro-2,8-dimethylquinolin-5-amine, these modifications contribute to its potential as a lead compound for developing novel therapeutic agents.

Recent research in the field of quinoline derivatives has highlighted their role in targeting various diseases. For instance, studies have demonstrated that fluorinated quinolines can interact with specific enzymes and receptors, modulating pathways involved in inflammation and cancer progression. The structural features of 6-Fluoro-2,8-dimethylquinolin-5-amine suggest that it may possess similar properties, making it a promising candidate for further investigation.

The synthesis of 6-Fluoro-2,8-dimethylquinolin-5-amine involves multi-step organic reactions, typically starting from commercially available quinoline precursors. The introduction of fluorine at the 6-position requires careful selection of fluorinating agents and conditions to ensure high yield and selectivity. Additionally, the methylation steps at the 2- and 8-positions must be optimized to avoid unwanted side reactions. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in preclinical studies.

In preclinical research, 6-Fluoro-2,8-dimethylquinolin-5-amine has been evaluated for its potential therapeutic effects in several disease models. Initial studies have shown promising results in inhibiting the growth of certain cancer cell lines by targeting key signaling pathways. Furthermore, its ability to cross the blood-brain barrier has been explored, suggesting its potential for treating neurological disorders. These findings underscore the importance of further investigation into this compound's mechanism of action and pharmacokinetic profile.

The pharmacological activity of 6-Fluoro-2,8-dimethylquinolin-5-amine is believed to be mediated by its interaction with specific proteins and enzymes. Computational modeling techniques have been employed to predict possible binding sites and understand the molecular basis of its activity. These studies have provided valuable insights into how structural modifications can influence biological outcomes, guiding the design of next-generation derivatives with enhanced efficacy.

The development of new drugs is a complex process that requires extensive testing to ensure safety and efficacy. Clinical trials are essential for evaluating the therapeutic potential of compounds like 6-Fluoro-2,8-dimethylquinolin-5-amine. While current data suggests promising preclinical results, human trials are necessary to confirm these findings and identify any potential adverse effects. Collaborative efforts between academic researchers and pharmaceutical companies are crucial for advancing such compounds through the drug development pipeline.

The impact of fluorinated quinolines on modern medicine cannot be overstated. Their unique properties have led to the discovery of several FDA-approved drugs used to treat various conditions. As research continues, compounds like 6-Fluoro-2,8-dimethylquinolin-5-am ine hold promise for addressing unmet medical needs. By leveraging cutting-edge synthetic methods and computational tools, scientists are paving the way for innovative treatments derived from this versatile chemical scaffold.

In conclusion, 6-F luoro -2 ,8 -dimethylquinolin -5 -amine (CAS No. 1420794 -72 -4) represents a significant advancement in pharmaceutical chemistry. Its structural features and potential biological activities make it a compelling candidate for further study. As research progresses, this compound may contribute to the development of novel therapeutics that improve patient outcomes worldwide.

Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.